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Compound of Interest

Compound Name: Methyl 4-hydroxyphenyllactate

Cat. No.: B123307 Get Quote

Essential Safety and Handling Guide for Methyl 4-
hydroxyphenyllactate
This guide provides crucial safety, handling, and disposal information for Methyl 4-
hydroxyphenyllactate, a compound often utilized in pharmaceutical research and

development. As a trusted partner in your scientific endeavors, we aim to deliver value beyond

the product itself by ensuring you have the necessary information for safe and effective

laboratory operations. The following protocols are designed to be a self-validating system,

grounded in established safety principles and proven laboratory practices.

Hazard Identification and Risk Assessment: A Proactive
Approach
While a specific Safety Data Sheet (SDS) for Methyl 4-hydroxyphenyllactate is not readily

available in public databases, a thorough risk assessment can be conducted by examining

structurally similar compounds and its parent acid, (±)-3-(4-Hydroxyphenyl)lactic acid. This

approach, rooted in established toxicological principles, allows us to anticipate potential

hazards and implement appropriate safety measures.

The parent compound, (±)-3-(4-Hydroxyphenyl)lactic acid, is classified under the Globally

Harmonized System (GHS) with the following hazard statements[1]:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Similarly, related esters like Methyl 3-(4-hydroxyphenyl)propionate and Methyl 4-

hydroxyphenylacetate are also noted to cause skin and serious eye irritation[2][3]. Therefore, it

is prudent to handle Methyl 4-hydroxyphenyllactate as a substance that is, at a minimum, an

irritant to the skin, eyes, and respiratory system.

Signal Word: Warning[1][2][3]

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive PPE strategy is non-negotiable when handling Methyl 4-
hydroxyphenyllactate to protect against anticipated chemical exposures. The following table

summarizes the recommended PPE, with the rationale grounded in providing a robust barrier

against the potential irritant effects of the compound.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles with Side

Shields or a Face Shield

Essential to protect the eyes

from splashes. Eyewear

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166 is required to

prevent contact with irritants

that can cause serious eye

damage[2][4].

Skin Protection
Chemical-Resistant Gloves

(Nitrile or Butyl Rubber)

Nitrile gloves offer broad

protection against a range of

chemicals, including esters[5]

[6]. Butyl rubber gloves are

particularly effective against

esters and ketones[5][6][7].

Regular inspection for

degradation or penetration is

critical[5].

Laboratory Coat or Gown

A disposable, polyethylene-

coated polypropylene gown is

recommended to prevent skin

contact. Standard cloth lab

coats can absorb chemicals

and are not advised when

handling potential irritants[4].

Full-Length Pants and Closed-

Toe Shoes

Required to protect the lower

body and feet from potential

spills[4].

Respiratory Protection Not typically required with

adequate ventilation

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood,

to minimize the inhalation of

any potential dust or

aerosols[4][8]. If significant
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aerosolization is anticipated, a

risk assessment should be

performed to determine if a

respirator is necessary.

Safe Handling and Operational Workflow
A systematic approach to handling Methyl 4-hydroxyphenyllactate is paramount for both

personnel safety and experimental integrity.

3.1. Engineering Controls and Preparation:

Ventilation: All handling of Methyl 4-hydroxyphenyllactate in solid or solution form should

be conducted within a certified chemical fume hood to control exposure[8][9].

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested[9].

Material Preparation: If the compound is in a solid, crystalline, or powder form, be mindful of

dust generation[8]. Handle gently to minimize aerosolization.

3.2. Step-by-Step Handling Protocol:

Don PPE: Before handling the compound, put on all required personal protective equipment

as detailed in the table above.

Weighing and Transfer:

Perform all weighing and transfers within the chemical fume hood.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the solid.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling, even if

gloves were worn[2][10].
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Decontaminate all surfaces and equipment used.

Remove and properly dispose of gloves and any other disposable PPE.

Spill Management and Disposal Plan
In the event of a spill, a clear and practiced response is essential to mitigate risks.

4.1. Spill Response Protocol:
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Spill Occurs

Evacuate Immediate Area & Alert Colleagues

Assess Spill Size & Hazard

Don Appropriate PPE

Contain Spill with Inert Absorbent Material
(e.g., sand, vermiculite)

Carefully Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area
with Appropriate Solvent

Dispose of Waste According to
Institutional & Local Regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill.
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4.2. Waste Disposal:

Chemical Waste: All waste containing Methyl 4-hydroxyphenyllactate, including

contaminated absorbents and disposable PPE, must be collected in a clearly labeled, sealed

container for hazardous waste.

Disposal Route: Dispose of the chemical waste through an approved waste disposal plant,

adhering to all local, state, and federal regulations[2][10]. Do not dispose of it down the drain

or in general waste.

First Aid Measures: Immediate and Effective Response
In case of accidental exposure, immediate action is critical.

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention[2][10].

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water. If skin irritation occurs, seek medical advice[2][11].

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory irritation persists or if the person feels unwell, call a poison center or doctor[2]

[10].

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention if you

feel unwell[11].

By adhering to these protocols, researchers, scientists, and drug development professionals

can handle Methyl 4-hydroxyphenyllactate with a high degree of safety, ensuring both

personal well-being and the integrity of their valuable research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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